Aluminium lanthanum trioxide

• IUPAC Name: aluminum;lanthanum(3+);oxygen(2-)
• InChI: InChI=1S/Al.La.3O/q2*+3;3*-2
• InChI Key: BOIGHUSRADNYQR-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[Al+3].[La+3]
• Molecular Formula: AlLaO3
• Molecular Weight: 213.885 g/mol
• CAS No.: 12003-65-5

Description

Aluminium lanthanum trioxide, also known as lanthanum aluminium oxide, is an inorganic compound with the chemical formula LaAlO₃. This compound is a member of the perovskite family and is known for its unique structural, electrical, and thermal properties. It is widely used in various scientific and industrial applications due to its high stability and versatility.

Preparation Methods

Synthetic Routes and Reaction Conditions: Aluminium lanthanum trioxide can be synthesized through several methods, including solid-state reactions, sol-gel processes, and hydrothermal synthesis. One common method involves the solid-state reaction of lanthanum oxide (La₂O₃) and aluminium oxide (Al₂O₃) at high temperatures. The reaction typically occurs at temperatures around 1500°C to 1600°C in an oxygen-rich environment to ensure complete reaction and formation of the perovskite structure .

Industrial Production Methods: In industrial settings, the production of this compound often involves the use of high-purity raw materials and controlled atmospheres to achieve the desired phase and purity. The solid-state reaction method is commonly employed, where the reactants are mixed, pressed into pellets, and sintered at high temperatures. Advanced techniques such as spray pyrolysis and chemical vapor deposition are also used to produce thin films of this compound for specific applications .

Chemical Reactions Analysis

Co-Precipitation Method

• Reaction Sequence :

  • La(NO₃)₃ + Al(NO₃)₃ → La(OH)₃ + Al(OH)₃ (precipitation in basic conditions)

  • La(OH)₃ + Al(OH)₃ → LaAlO₃ + 3H₂O (calcination above 790°C)

• Thermal Analysis (DTA) :

  Process Temperature (°C)	Reaction Phase
  130	Moisture removal
  490	Hydroxide decomposition
  790	Crystallization of LaAlO₃

Crystallization temperatures vary with synthesis routes:

• Homogeneous precipitation : 992°C

• Self-propagation combustion : 750°C

• Co-precipitation : 790–810°C

Thermal Decomposition and Intermediate Phases

LaAlO₃ forms directly from amorphous precursors without intermediate oxides (La₂O₃/Al₂O₃) in optimized co-precipitation routes . Contrasting studies report:

• Phase Evolution :

  • La(OH)₂NO₃ → La₂O₃ (above 500°C)

  • La₂O₃ + Al₂O₃ → LaAlO₃ (solid-state reaction at >900°C)

FT-IR spectroscopy confirms precursor transformation:

Calcination Temp (°C)	Observed Functional Groups
<600	–OH (3200–3600 cm⁻¹), NO₃⁻ (1600–1700 cm⁻¹)
>790	Loss of –OH/NO₃⁻; perovskite lattice vibrations

Redox Behavior in Catalytic Systems

LaAlO₃-supported catalysts exhibit metal-support interactions critical for reactions like CO oxidation:

Temperature-Programmed Reduction (TPR) Data

Catalyst Composition (La/Al Ratio)	Reduction Peaks (°C)	Assignment
10:1	320, 400, 540	NiO → Ni⁰; La₂NiO₄ reduction
1:1	370, 580, >700	Strong La-Al-Ni interactions

• CO Conversion Efficiency :

  • La-rich catalysts (La/Al = 10:1): 90% conversion at 300°C

  • Al-rich catalysts (La/Al = 1:1): Delayed activity due to stronger metal-support bonding

Role of Additives in Reaction Dynamics

Rare earth oxides (e.g., La₂O₃) modify reaction pathways:

• Molten Pool Dynamics :

  • 0.5–2.0 wt% La₂O₃ reduces porosity by 40–60% in Fe-Cr alloys due to enhanced molten pool fluidity .

• Grain Refinement :

  La₂O₃ Content (wt%)	Grain Size (µm)
  0.5	12.5
  2.0	6.2

Contradictions in Literature

Discrepancies in intermediate phase detection highlight methodological sensitivities:

• XRD Limitations :

  • Amorphous La/Al hydroxides evade detection, leading to conflicting reports about LaOOH/La(OH)₃ intermediates .

• Heating Rate Effects :

  • Higher heating rates (>10°C/min) shift crystallization exotherms by +50°C, altering phase purity .

Scientific Research Applications

Aluminium lanthanum trioxide has a wide range of applications in scientific research and industry:

Chemistry: It is used as a catalyst in various chemical reactions, including the oxidative coupling of methane and the steam reforming of hydrocarbons.

Biology and Medicine: The compound’s biocompatibility and stability make it suitable for use in biomedical implants and as a component in bioactive ceramics.

Industry: this compound is used in the production of advanced ceramics, optical materials, and electronic components.

Mechanism of Action

The mechanism by which aluminium lanthanum trioxide exerts its effects is primarily related to its structural and electronic properties. The perovskite structure allows for the accommodation of various cations, leading to unique electrical and catalytic properties. The compound can interact with molecular targets through surface adsorption and catalytic activity, facilitating various chemical reactions. The pathways involved often include electron transfer and the formation of intermediate species that enhance reaction rates .

Comparison with Similar Compounds

Lanthanum oxide (La₂O₃): Known for its use in optical materials and catalysts.

Aluminium oxide (Al₂O₃): Widely used in ceramics and as a catalyst support.

Lanthanum aluminium oxide (LaAlO₃): Shares similar properties with aluminium lanthanum trioxide but may have different stoichiometries and structural variations.

Uniqueness: this compound stands out due to its unique combination of high thermal stability, dielectric properties, and catalytic activity. Its ability to form stable perovskite structures with various dopants makes it highly versatile for different applications. Compared to other similar compounds, it offers a balance of properties that are advantageous for both scientific research and industrial applications .